3-Pyridinecarbonitrile, 2-[(phenylmethyl)thio]-

• CAS RN: 89407-37-4
• Molecular Formula: C13H10N2S
• Molecular Weight: 226.30 g/mol
• IUPAC Name: 2-benzylsulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C13H10N2S/c14-9-12-7-4-8-15-13(12)16-10-11-5-2-1-3-6-11/h1-8H,10H2
• InChI Key: XMKZNELJNRWNDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=C(C=CC=N2)C#N

Description

3-Pyridinecarbonitrile, 2-[(phenylmethyl)thio]- is a useful research compound. Its molecular formula is C13H10N2S and its molecular weight is 226.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

85 g of 2-chloro-3-cyanopyridine, 98.2 g potassium carbonate anhydrous powder and 600 g of dimethyl formamide were mixed to obtain a suspension. To this suspension, a solution of 79.2 g benzyl mercaptan in 250 ml dimethyl formamide was added dropwise over a period of approx. 3 hours at 80-90° C. The reaction mass was agitated for 2 hours at the same temperature. The temperature was slowly raised to 120° C. Then, the reaction mixture was reacted at 120-130° C. for about 1.5 hours. Afterwards, heating was stopped and reaction mass was allowed to attain the room temperature. Inorganic cake was separated by filtration. Dimethyl formamide was distilled under reduced pressure, and the residue left at bottom was 2-(phenyl methyl thio)-3-cyano pyridine 150 g, sufficiently pure to be used in the next step.